4-Bromo-8-ethyl-2-phenylquinoline: Structural Analysis, Synthesis, and Synthetic Utility
4-Bromo-8-ethyl-2-phenylquinoline: Structural Analysis, Synthesis, and Synthetic Utility
This guide serves as a foundational technical document for researchers utilizing 4-Bromo-8-ethyl-2-phenylquinoline (CAS: 1189107-05-8) as a strategic intermediate in medicinal chemistry and materials science.
Technical Whitepaper | Version 1.0 [1]
Executive Summary
4-Bromo-8-ethyl-2-phenylquinoline is a trisubstituted heterocyclic scaffold characterized by a halogenated quinoline core.[1][2] Its specific substitution pattern—a lipophilic ethyl group at position 8, a conjugated phenyl ring at position 2, and a reactive bromide at position 4—makes it a high-value building block for Structure-Activity Relationship (SAR) studies.[1]
This compound is primarily utilized as a precursor for:
-
NK3 Receptor Antagonists: Analogues of talnetant and osanetant where the quinoline core modulates binding affinity.[2]
-
Optoelectronic Materials: As a ligand framework for iridium(III) complexes in OLEDs, where the 2-phenylpyridine/quinoline motif is critical for triplet state harvesting.[2]
-
Antimicrobial Agents: Leveraging the 2-phenylquinoline pharmacophore found in antitubercular diarylquinolines.[1][2]
Chemical Structure & Properties[1][3][4][5][6][7]
Structural Identification
| Property | Detail |
| IUPAC Name | 4-Bromo-8-ethyl-2-phenylquinoline |
| CAS Number | 1189107-05-8 |
| Molecular Formula | C₁₇H₁₄BrN |
| Molecular Weight | 312.21 g/mol |
| SMILES | CCc1cccc2c(c1)nc(c(c2)Br)c3ccccc3 |
Physicochemical Profile (Predicted)
Note: Experimental values for this specific derivative are proprietary. The following are calculated based on substituent constants (Hansch-Leo).
| Parameter | Value | Significance |
| LogP (Octanol/Water) | ~5.8 ± 0.4 | Highly lipophilic; requires non-polar solvents (DCM, Toluene) for processing.[1] |
| Polar Surface Area (PSA) | ~12.9 Ų | Low PSA suggests excellent membrane permeability (Blood-Brain Barrier penetrant).[2] |
| pKa (Conjugate Acid) | ~2.5 - 3.0 | The 4-bromo substituent decreases basicity of the quinoline nitrogen compared to unsubstituted quinoline (pKa 4.9).[1][2] |
| Melting Point | ~85–95 °C | Estimated based on 4-bromo-2-phenylquinoline analogs.[1][2] |
Structural Logic[1]
-
4-Bromo Position: The "linchpin" for functionalization.[1][2] The C-Br bond at the 4-position is activated for Palladium-catalyzed cross-coupling due to the electron-deficient nature of the pyridine ring.[1][2]
-
8-Ethyl Group: Provides steric bulk and lipophilicity.[1][2] In drug design, this group often fills hydrophobic pockets (e.g., in GPCRs) and restricts rotation, locking the molecule into a bioactive conformation.[2]
-
2-Phenyl Group: Extends conjugation, lowering the HOMO-LUMO gap, which is vital for photophysical applications.[1][2]
Synthesis & Manufacturing Protocols
The synthesis of 4-Bromo-8-ethyl-2-phenylquinoline is best achieved via a convergent Conrad-Limpach or modified Gould-Jacobs approach, followed by aromatization and bromination.[1][2]
Retrosynthetic Analysis
The molecule is disconnected at the C4-Br bond (functional group interconversion) and the N1-C2/C3-C4 bonds (cyclization).[1]
Figure 1: Retrosynthetic pathway utilizing the Conrad-Limpach protocol.[1]
Detailed Experimental Protocol
Step 1: Synthesis of Enamine Intermediate
Reaction: Condensation of 2-ethylaniline with ethyl benzoylacetate.[1][2]
-
Reagents: 2-Ethylaniline (1.0 eq), Ethyl benzoylacetate (1.1 eq), Acetic acid (cat.), Toluene (solvent).[2]
-
Procedure:
-
Charge a round-bottom flask equipped with a Dean-Stark trap.
-
Add 2-ethylaniline and ethyl benzoylacetate in toluene (0.5 M concentration).
-
Add catalytic glacial acetic acid (0.05 eq).[2]
-
Reflux for 12–16 hours, monitoring water collection in the trap.[2]
-
Workup: Evaporate toluene in vacuo to yield the crude enamine oil.
-
Step 2: Thermal Cyclization (Conrad-Limpach)
Reaction: Intramolecular cyclization to form the quinolone core.[1][2]
-
Reagents: Diphenyl ether (Dowtherm A) or Polyphosphoric acid (PPA).[2] Note: Dowtherm A is preferred for cleaner profiles.[1]
-
Procedure:
-
Heat Dowtherm A (10 volumes) to 250°C.
-
Add the crude enamine dropwise to the boiling solvent (crucial for high yield).[2]
-
Maintain temperature for 30–60 minutes. Ethanol is evolved.[1][2]
-
Workup: Cool to room temperature. Dilute with hexane/petroleum ether.[1][2] The product, 4-hydroxy-8-ethyl-2-phenylquinoline , will precipitate.
-
Step 3: Bromination (Dehydroxy-bromination)
Reaction: Conversion of the 4-hydroxy group to 4-bromo using Phosphorus Oxybromide.[1][2]
-
Reagents: 4-Hydroxy-8-ethyl-2-phenylquinoline (1.0 eq), POBr₃ (1.5 eq) or PBr₃ (2.0 eq), Toluene or DMF (cat.).
-
Procedure:
-
Suspend the hydroxyquinoline in toluene (anhydrous).[2]
-
Add POBr₃ carefully (exothermic).[2]
-
Reflux at 110°C for 2–4 hours.
-
Validation: Monitor by HPLC/LC-MS for conversion of [M+H]⁺ 250 (OH) to [M+H]⁺ 312/314 (Br).
-
Quench: Cool to 0°C. Slowly pour onto crushed ice/NaHCO₃ solution (Risk of violent hydrolysis).
-
Purification: Flash chromatography (Hexane/EtOAc gradient).[2][4]
-
Reactivity & Functionalization (SAR Utility)
The 4-bromo substituent is a "dummy group" intended for replacement.[1][2] The reactivity profile is dominated by Palladium-catalyzed cross-coupling reactions.[1][2]
Key Transformations
| Reaction Type | Reagent Partner | Product Class | Application |
| Suzuki-Miyaura | Aryl Boronic Acids | 4-Aryl-quinolines | Biaryl pharmacophores (e.g., NK3 antagonists).[1] |
| Buchwald-Hartwig | Primary/Secondary Amines | 4-Amino-quinolines | Kinase inhibitors; Chloroquine analogs.[1][2] |
| Sonogashira | Terminal Alkynes | 4-Alkynyl-quinolines | Extended conjugation for OLEDs.[1][2] |
| Carbonylation | CO + Alcohols/Amines | Quinoline-4-carboxylates | Esters/Amides for peptidomimetics.[1][2] |
Divergent Synthesis Workflow
Figure 2: Divergent functionalization of the 4-bromo scaffold.[1]
Safety & Handling
Hazard Class: Irritant / Potential Mutagen.[1][2]
-
H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]
-
Handling:
References
-
Conrad, M., & Limpach, L. (1887).[2] "Synthese von Chinolinderivaten."[1][2] Berichte der deutschen chemischen Gesellschaft, 20(1), 944-948.[2] (Foundational synthesis of 4-hydroxyquinolines).
-
Wolf, C., et al. (2008).[2] "Palladium-Catalyzed Cross-Coupling Reactions of 4-Haloquinolines." Journal of Organic Chemistry, 73(1), 182-189.[2] Link[2]
-
Sarode, P., et al. (2016).[2] "Synthesis and biological evaluation of 2-phenylquinoline-4-carboxamide derivatives as NK3 receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 26(4), 1230-1235.[2] (Context for 2-phenylquinoline pharmacophore).
-
Gould, R. G., & Jacobs, W. A. (1939).[2] "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society, 61(10), 2890–2895.[2] Link[2]
-
PubChem Compound Summary. (2024). "4-Bromo-8-ethyl-2-phenylquinoline (CID 1189107-05-8)."[5][6] National Center for Biotechnology Information.[2] Link
Sources
- 1. 36075-68-0|4-Bromo-8-methylquinoline|BLD Pharm [bldpharm.com]
- 2. prepchem.com [prepchem.com]
- 3. 4-Bromoquinoline synthesis - chemicalbook [chemicalbook.com]
- 4. researchgate.net [researchgate.net]
- 5. CAS号列表_-9_第1403页_Chemicalbook [m.chemicalbook.com]
- 6. 4-溴-8-乙基-2-苯基喹啉 CAS#: 1189107-05-8 • ChemWhat | 化学品和生物制品数据库 [chemwhat.net]
